[4-(4-Chlorophenyl)-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl](phenyl)methanone

• CAS No.: 213460-71-0
• Molecular Formula: C20H16ClNOS
• Molecular Weight: 353.9 g/mol
• IUPAC Name: [4-(4-chlorophenyl)-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl]-phenylmethanone
• InChI: InChI=1S/C20H16ClNOS/c21-16-8-6-14(7-9-16)19-17-11-13-24-18(17)10-12-22(19)20(23)15-4-2-1-3-5-15/h1-9,11,13,19H,10,12H2
• InChI Key: NCUQXPLQDHALRD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=C1SC=C2)C3=CC=C(C=C3)Cl)C(=O)C4=CC=CC=C4

Description

[4-(4-Chlorophenyl)-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl](phenyl)methanone is a useful research compound. Its molecular formula is C20H16ClNOS and its molecular weight is 353.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzoic acid (46 mg, 0.38 mmol) and 1-hydroxybenzotriazole (55 mg, 0.41 mmol) were dissolved in a mixture of dichloromethane (1 mL) and N,N-dimethylformamide (0.5 mL). N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (79 mg, 0.41 mmol) was added and the mixture was shaken 0.5 hour at room temperature. 4-(4-Chlorophenyl)4,5,6,7-tetrahydro-thieno[3,2-c]pyridine (100 mg, 0.38 mmol) dissolved in dichloromethane (0.5 ml) was added and the mixture was shaken at 1000 rpm for 3 hours. Water (1 mL) was added and the mixture was shaken at 1000 rpm overnight at room temperature. The organic phase was evaporated to give 129 mg (97%) of the title compound as an oil.